Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21N3O5S and its molecular weight is 463.51. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Properties
Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate has demonstrated promising anticancer effects. Researchers have explored its ability to inhibit tumor growth, induce apoptosis (programmed cell death), and interfere with cancer cell signaling pathways. Further investigations are needed to elucidate its precise mechanisms and potential clinical applications .
Anti-inflammatory Activity
The compound exhibits anti-inflammatory properties, making it relevant for conditions associated with chronic inflammation. Studies have investigated its impact on inflammatory mediators, such as cytokines and prostaglandins. By modulating these pathways, it may contribute to the management of inflammatory diseases .
Neuroprotective Potential
Researchers have explored the neuroprotective effects of Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate. It shows promise in protecting neurons from oxidative stress, neurodegeneration, and neuroinflammation. These properties could be relevant for conditions like Alzheimer’s disease and Parkinson’s disease .
Cardiovascular Applications
The compound’s cardiovascular effects have attracted attention. It may influence blood pressure regulation, vascular function, and lipid metabolism. Researchers are investigating its potential as a cardioprotective agent, although more studies are needed to establish its clinical relevance .
Antimicrobial Activity
Preliminary studies suggest that Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate possesses antimicrobial properties. It has been evaluated against bacteria, fungi, and parasites. Further research could explore its use as an antimicrobial agent .
Metabolic Disorders
The compound’s impact on metabolic pathways, including glucose homeostasis and lipid metabolism, is an area of interest. It may have applications in managing diabetes and obesity-related conditions .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact withecto-5’-nucleotidase , a protein involved in the hydrolysis of adenosine monophosphate (AMP) to adenosine . This protein has been considered as a target in designs for anti-cancer drugs .
Mode of Action
It can be inferred from similar compounds that it may interact with its target protein, possiblyecto-5’-nucleotidase , leading to changes in the protein’s function .
Biochemical Pathways
Given the potential target of ecto-5’-nucleotidase, it can be inferred that the compound may affect pathways related to the hydrolysis of amp to adenosine . This process is crucial in cancer growth through immune system suppression .
Result of Action
Based on the potential interaction with ecto-5’-nucleotidase, it can be inferred that the compound may have an impact on cancer growth through immune system suppression .
properties
IUPAC Name |
ethyl 5-[(2-methoxybenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O5S/c1-4-32-24(30)20-17-13-33-22(25-21(28)16-7-5-6-8-18(16)31-3)19(17)23(29)27(26-20)15-11-9-14(2)10-12-15/h5-13H,4H2,1-3H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCWVLSRQZYGIHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=CC=C3OC)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.